2-(6-methoxynaphthalen-2-yl)morpholine hydrochloride
Overview
Description
2-(6-Methoxynaphthalen-2-yl)morpholine hydrochloride, also known as 2-MNMH, is a highly potent and selective inhibitor of the enzyme cyclooxygenase-2 (COX-2). The compound was first synthesized and characterized by the Japanese research group, Yamada et al., in 2001. This inhibitor has been widely studied for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
2-(6-methoxynaphthalen-2-yl)morpholine hydrochloride is a highly potent and selective inhibitor of COX-2. It binds to the active site of the enzyme and inhibits its activity. This inhibition of COX-2 activity results in the reduction of the production of pro-inflammatory mediators, such as prostaglandins, which are involved in the pathogenesis of inflammatory diseases.
Biochemical and Physiological Effects
The inhibition of COX-2 activity by 2-(6-methoxynaphthalen-2-yl)morpholine hydrochloride results in the reduction of the production of pro-inflammatory mediators, such as prostaglandins. This leads to the reduction of inflammation and pain associated with inflammatory diseases, such as rheumatoid arthritis and osteoarthritis. Additionally, 2-(6-methoxynaphthalen-2-yl)morpholine hydrochloride has been shown to have anti-proliferative and pro-apoptotic effects, which may be beneficial in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
2-(6-methoxynaphthalen-2-yl)morpholine hydrochloride is a highly potent and selective inhibitor of COX-2, which makes it an ideal compound for laboratory experiments. It is also relatively inexpensive and easy to synthesize, which makes it a convenient choice for research purposes. However, it should be noted that the compound is not approved for clinical use, and that further studies are needed to assess its safety and efficacy in humans.
Future Directions
The potential applications of 2-(6-methoxynaphthalen-2-yl)morpholine hydrochloride are numerous and varied. Further studies are needed to assess its safety and efficacy in humans and to explore its potential uses in the treatment of cancer and other diseases. Additionally, research should be conducted to better understand the mechanism of action of the compound and to develop more potent and selective COX-2 inhibitors. Finally, research should be conducted to investigate the potential synergistic effects of combining 2-(6-methoxynaphthalen-2-yl)morpholine hydrochloride with other drugs or therapies.
Synthesis Methods
2-(6-methoxynaphthalen-2-yl)morpholine hydrochloride can be synthesized through a two-step reaction. The first step involves the reaction of morpholine with 6-methoxynaphthalen-2-yl bromide in the presence of a base. The second step is the conversion of the resulting product to the hydrochloride salt by the addition of hydrochloric acid. The entire reaction can be carried out in a single flask, and the resulting product is a white solid with a purity of >95%.
Scientific Research Applications
2-(6-methoxynaphthalen-2-yl)morpholine hydrochloride has been extensively studied for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. It has been shown to be a highly potent and selective inhibitor of COX-2, and it has been used in the development of drugs to treat inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Additionally, the compound has been used in the study of the role of COX-2 in the regulation of cell proliferation and apoptosis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(6-methoxynaphthalen-2-yl)morpholine hydrochloride involves the reaction of 2-naphthol with methoxymethylmorpholine followed by hydrochloric acid treatment.", "Starting Materials": [ "2-naphthol", "methoxymethylmorpholine", "hydrochloric acid" ], "Reaction": [ "2-naphthol is reacted with methoxymethylmorpholine in the presence of a base such as sodium hydroxide to form 2-(6-methoxynaphthalen-2-yl)morpholine.", "The resulting product is then treated with hydrochloric acid to form 2-(6-methoxynaphthalen-2-yl)morpholine hydrochloride." ] } | |
CAS RN |
2768332-36-9 |
Product Name |
2-(6-methoxynaphthalen-2-yl)morpholine hydrochloride |
Molecular Formula |
C15H18ClNO2 |
Molecular Weight |
279.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
